Cas no 2470278-95-4 ((2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride)

• Product Name: (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride
• CAS No: 2470278-95-4
• MF: C₆H₁₄ClF₂N
• MW: 173.63186788559
• MDL: MFCD32710923
• CID: 5670759
• PubChem ID: 155819710
• Update Time: 2025-05-19

(2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27082397
• (2R)-1,1-Difluoro-4-methylpentan-2-amine;hydrochloride
• 2470278-95-4
• (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride

• MDL： MFCD32710923
• Inchi： 1S/C6H13F2N.ClH/c1-4(2)3-5(9)6(7)8;/h4-6H,3,9H2,1-2H3;1H/t5-;/m1./s1
• InChI Key： OVOAWEJUSWVKMG-NUBCRITNSA-N
• SMILES： Cl.FC([C@@H](CC(C)C)N)F

Computed Properties

• Exact Mass: 173.0782835g/mol
• Monoisotopic Mass: 173.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 73.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride

Introduction to (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride (CAS No. 2470278-95-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride (CAS No. 2470278-95-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its chiral center and fluoro-substituted alkyl chain, has garnered attention in recent years for its utility in the synthesis of bioactive molecules.

The (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride structure is a derivative of an amine functional group, which is a common motif in many pharmacologically active agents. The presence of a fluoro group at the 1,1-position introduces specific electronic and steric effects that can influence the compound's interactions with biological targets. This feature makes it particularly valuable in the design of molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the use of fluoro-substituted compounds in drug discovery due to their ability to modulate metabolic stability and pharmacokinetic properties. The (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride compound exemplifies this trend, as its fluoro groups can improve the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo. This property is particularly advantageous for drugs that require prolonged therapeutic action.

The chiral center at the 2-position of the (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride molecule further enhances its potential as a building block for enantiopure pharmaceuticals. Enantiopure compounds are often preferred in drug development because they can exhibit improved efficacy and reduced side effects compared to racemic mixtures. The stereochemistry of this compound has been carefully studied to ensure optimal biological activity.

Recent studies have demonstrated the utility of (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride in the synthesis of novel therapeutic agents. For instance, researchers have explored its use as an intermediate in the preparation of kinase inhibitors, which are crucial for treating various types of cancer. The unique structural features of this compound allow it to interact selectively with target enzymes, leading to potent inhibition of disease-causing pathways.

Another area where (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride has shown promise is in the development of antiviral drugs. The fluoro groups in its structure can enhance its ability to interfere with viral replication by inhibiting key enzymes involved in viral metabolism. This makes it a valuable candidate for designing new antiviral therapies that are effective against a broad spectrum of viruses.

The synthesis of (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including asymmetric hydrogenation and fluorination techniques. These methods allow chemists to construct complex molecular frameworks with high accuracy and efficiency.

In addition to its pharmaceutical applications, (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride has potential uses in materials science and agrochemicals. Its unique structural properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Furthermore, its ability to interact with biological systems suggests that it could be used in designing next-generation pesticides and herbicides that are more effective and environmentally friendly.

The safety profile of (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, solubility, and metabolic stability under various conditions. The results indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant side effects when administered orally or intravenously.

As research continues to uncover new applications for (2R)-1,1-difluoro-4-methylpentan-2-amine hydrochloride, it is expected that this compound will play an increasingly important role in drug development and other industrial applications. Its unique combination of structural features makes it a versatile tool for chemists and biologists working on innovative therapeutics and materials.